Cas no 654633-87-1 (4-(2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(2-methylphenyl)pyrrolidin-2-one
• CAS No: 654633-87-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD03447336
• CID: 1011770
• PubChem ID: 4346224
• Update Time: 2025-09-23

4-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-methylphenyl)-
• 654633-87-1
• CHEMBL4583367
• 2-PYRROLIDINONE, 4-(2-METHYLPHENYL)
• AKOS001640349
• 2-PYRROLIDINONE,4-(2-METHYLPHENYL)
• CS-0252910
• SR-01000483350
• SR-01000483350-1
• 4-(2-Methylphenyl)-2-pyrrolidinone
• Z979035286
• 4-(2-methylphenyl)pyrrolidin-2-one
• MFCD03447336
• EU-0010418
• DTXSID001297529
• AKOS017459119
• AS-61976
• EN300-62004

• MDL： MFCD03447336
• Inchi： 1S/C11H13NO/c1-8-4-2-3-5-10(8)9-6-11(13)12-7-9/h2-5,9H,6-7H2,1H3,(H,12,13)
• InChI Key： SULSTGCMRTVOSL-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2C)CN1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(2-methylphenyl)pyrrolidin-2-one (CAS No. 654633-87-1): Properties, Applications, and Industry Insights

4-(2-methylphenyl)pyrrolidin-2-one (CAS No. 654633-87-1) is a specialized organic compound belonging to the pyrrolidinone class, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular structure features a 2-methylphenyl group attached to the pyrrolidin-2-one core, making it a versatile intermediate for synthesizing bioactive molecules. With the rise of AI-driven drug discovery and green chemistry, this compound is increasingly explored for its potential in central nervous system (CNS) drug development and sustainable synthesis methods.

The compound’s CAS No. 654633-87-1 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the methylphenyl or pyrrolidinone moieties can yield derivatives with enhanced bioactivity. Recent studies highlight its role as a precursor for neuroprotective agents, aligning with the growing demand for neurodegenerative disease therapeutics—a hot topic in 2024 due to aging populations.

From an industrial perspective, 4-(2-methylphenyl)pyrrolidin-2-one is synthesized via catalytic hydrogenation or microwave-assisted reactions, methods that align with green chemistry principles. These processes minimize waste and energy consumption, addressing the pharmaceutical industry’s push toward sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy ensure high purity, critical for its application in high-value APIs (Active Pharmaceutical Ingredients).

Market trends indicate rising demand for pyrrolidinone derivatives, driven by their utility in drug formulation and crop protection. The compound’s lipophilicity and hydrogen-bonding capacity make it a candidate for improving drug bioavailability—a key focus in oral drug delivery research. Additionally, its potential in polymer science (e.g., as a monomer for specialty plastics) is under investigation, catering to the biodegradable materials trend.

In summary, 4-(2-methylphenyl)pyrrolidin-2-one (CAS No. 654633-87-1) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from CNS drugs to eco-friendly synthesis—position it as a compound of enduring scientific and commercial value.